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Cat. No.: B1665943 Get Quote

An In-depth Whitepaper for Researchers and Drug Development Professionals

Introduction

Amoxicillin, a widely used β-lactam antibiotic, is a cornerstone in the treatment of numerous

bacterial infections. Its efficacy and safety profile have made it a subject of extensive scientific

scrutiny. For researchers, scientists, and professionals in drug development, a thorough

understanding of its chemical and physical properties is paramount. Spectroscopic analysis

provides the foundational data for the characterization, quality control, and study of the

mechanism of action of Amoxicillin. This guide presents a detailed overview of the

spectroscopic analysis of Amoxicillin, complete with experimental protocols and data presented

for clarity and comparison.

Physicochemical and Spectroscopic Data of
Amoxicillin
The following table summarizes key physicochemical and spectroscopic data for Amoxicillin,

providing a comprehensive reference for its identification and analysis.
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Parameter Data

Molecular Formula C₁₆H₁₉N₃O₅S

Molecular Weight 365.4 g/mol

¹H NMR (400 MHz, D₂O) δ (ppm)

7.31 (d, J=8.5 Hz, 2H), 6.91 (d, J=8.6 Hz, 2H),

5.82 (s, 1H), 5.43 (d, J=4.0 Hz, 1H), 5.38 (d,

J=4.0 Hz, 1H), 4.18 (s, 1H), 3.45 (s, 1H), 1.41

(s, 3H), 1.35 (s, 3H)

¹³C NMR (100 MHz, D₂O) δ (ppm)
177.8, 173.1, 160.2, 129.4, 128.9, 116.5, 74.2,

69.8, 68.1, 59.3, 57.9, 29.8, 29.6

Mass Spectrometry (m/z) [M+H]⁺: 366.1

Infrared (IR) Spectroscopy (KBr, cm⁻¹)

3400-3200 (N-H, O-H stretch), 1770 (β-lactam

C=O stretch), 1685 (amide C=O stretch), 1605,

1515 (aromatic C=C stretch)

UV-Vis Spectroscopy (λmax) 230 nm and 272 nm in acidic solution

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are the standard protocols for the key spectroscopic analyses of Amoxicillin.

High-Performance Liquid Chromatography (HPLC)
A prevalent method for the analysis of Amoxicillin in pharmaceutical formulations involves High-

Performance Liquid Chromatography (HPLC).[1]

Chromatographic Conditions:

Column: Reversed-phase C18 column (100 mm × 2 mm).[1]

Mobile Phase: A mixture of methanol and a 50 mmol l⁻¹ aqueous phosphate buffer (3 +

97) at a pH of 7.0.[1]

Flow Rate: 0.4 ml min⁻¹.[1]
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Detection: UV detection at 230 nm.[1] A photodiode array detector can be used to assess

peak homogeneity.[1]

Sample Preparation:

For capsules and oral suspensions, a simple pre-treatment stage is typically sufficient

before analysis.[1]

The following diagram illustrates a typical workflow for the HPLC analysis of Amoxicillin.
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HPLC Analysis Workflow for Amoxicillin

Signaling Pathway Perturbation by Amoxicillin
Amoxicillin, like other penicillin-class antibiotics, primarily functions by inhibiting the synthesis of

the bacterial cell wall. This action is a result of its interaction with penicillin-binding proteins

(PBPs), which are essential enzymes in the peptidoglycan synthesis pathway. The following

diagram illustrates this mechanism of action.
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Mechanism of Action of Amoxicillin

Conclusion
The spectroscopic analysis of Amoxicillin is a critical component of its development,

manufacturing, and clinical application. The data and protocols outlined in this guide provide a

foundational resource for professionals in the pharmaceutical sciences. A comprehensive

understanding of these analytical techniques ensures the quality, safety, and efficacy of this

vital antibiotic. Further research into advanced spectroscopic methods can continue to refine

our understanding and application of Amoxicillin and other β-lactam antibiotics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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